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Compound of Interest

Compound Name: 1-Bromo-2-chloro-4-ethylbenzene

Cat. No.: B2527302

An In-depth Technical Guide to the Physical Properties of 1-Bromo-2-chloro-4-ethylbenzene

This technical guide provides a comprehensive overview of the core physical properties of 1-
Bromo-2-chloro-4-ethylbenzene, tailored for researchers, scientists, and professionals in
drug development. This document compiles available data into a structured format, outlines
general experimental methodologies for property determination, and includes visualizations to
illustrate key chemical relationships and workflows.

Compound Identity and Structure

1-Bromo-2-chloro-4-ethylbenzene is a halogenated aromatic hydrocarbon. Its structure
consists of a benzene ring substituted with a bromine atom, a chlorine atom, and an ethyl
group at positions 1, 2, and 4, respectively.

IUPAC Name: 1-bromo-2-chloro-4-ethylbenzene[1][2]

CAS Number: 1369951-03-0[1][2]

Molecular Formula: CsHsBrCI[1][2][3]

SMILES: CCC1=CC=C(Br)C(Cl)=C1[2]

Physical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2527302?utm_src=pdf-interest
https://www.benchchem.com/product/b2527302?utm_src=pdf-body
https://www.benchchem.com/product/b2527302?utm_src=pdf-body
https://www.benchchem.com/product/b2527302?utm_src=pdf-body
https://www.benchchem.com/product/b2527302?utm_src=pdf-body
https://www.benchchem.com/product/b2527302?utm_src=pdf-body
https://www.americanelements.com/1369951-03-0-1-bromo-2-chloro-4-ethylbenzene
https://www.achemblock.com/x175111-1-bromo-2-chloro-4-ethylbenzene.html
https://www.americanelements.com/1369951-03-0-1-bromo-2-chloro-4-ethylbenzene
https://www.achemblock.com/x175111-1-bromo-2-chloro-4-ethylbenzene.html
https://www.americanelements.com/1369951-03-0-1-bromo-2-chloro-4-ethylbenzene
https://www.achemblock.com/x175111-1-bromo-2-chloro-4-ethylbenzene.html
https://cymitquimica.com/products/54-OR4333/4-bromo-1-chloro-2-ethylbenzene/
https://www.achemblock.com/x175111-1-bromo-2-chloro-4-ethylbenzene.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2527302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following table summarizes the key physical and chemical properties of 1-Bromo-2-
chloro-4-ethylbenzene. It is important to note that for some properties, data for isomers may
be more readily available, and care must be taken to attribute data to the correct compound.

Property Value Source(s)

Molecular Weight 219.51 g/mol [1112][3]

[3][4][5] (Data for isomer 4-
Appearance Clear, colorless liquid Bromo-1-chloro-2-

ethylbenzene)

Purity >95% [2][3]

N ) [4] (Data for isomer 4-Bromo-
Boiling Point 235.1°C at 760 mmHg
1-chloro-2-ethylbenzene)

. [4] (Data for isomer 4-Bromo-
Density 1.459 g/cm3
1-chloro-2-ethylbenzene)

Sparingly soluble in water; o o
o ] ) This is a general characteristic
. miscible with most organic o
Solubility ) for similar halogenated
solvents like ethanol and ether. ,
aromatic hydrocarbons.[6][7]

[61[7]
) [4] (Data for isomer 4-Bromo-
Refractive Index 1.556
1-chloro-2-ethylbenzene)
) [4] (Data for isomer 4-Bromo-
Flash Point 116.2°C
1-chloro-2-ethylbenzene)
[4] (Data for isomer 4-Bromo-
Vapor Pressure 0.0778 mmHg at 25°C

1-chloro-2-ethylbenzene)

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-Bromo-2-
chloro-4-ethylbenzene are not widely published. The following are general, standard
methodologies used for these types of characterizations.
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3.1. Determination of Boiling Point The boiling point is typically determined at atmospheric
pressure using distillation. A sample of the compound is heated in a distillation apparatus, and
the temperature at which the liquid and vapor phases are in equilibrium is recorded. For higher
accuracy, the pressure is monitored, and corrections can be made to the boiling point at
standard pressure.

3.2. Measurement of Density The density of a liquid can be measured using a pycnometer or a
digital density meter. The mass of a known volume of the substance is determined at a specific
temperature, and the density is calculated by dividing the mass by the volume.

3.3. Solubility Assessment Solubility is determined by adding a small, measured amount of the
solute (1-Bromo-2-chloro-4-ethylbenzene) to a known volume of a solvent (e.g., water,
ethanol) at a constant temperature. The mixture is agitated until equilibrium is reached. The
concentration of the dissolved solute is then measured, often using techniques like UV-Vis
spectroscopy or gas chromatography, to quantify its solubility.

3.4. Refractive Index Measurement The refractive index is measured using a refractometer,
typically an Abbé refractometer. A drop of the liquid is placed on the prism, and the instrument
measures the angle at which light is refracted as it passes through the sample. This is usually
done at a standard temperature, such as 20°C.

Visualizations
4.1. Proposed Synthesis Pathway
The following diagram illustrates a plausible multi-step synthesis pathway for 1-Bromo-2-

chloro-4-ethylbenzene starting from 4-ethylaniline. This represents a logical workflow for the
chemical synthesis of the target compound.
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4-Ethylaniline

1. NaNO2, HCI
2. CuCl

Sandmeyer Reaction
(Diazotization followed by substitution)

;

4-Ethyl-2-chloroaniline

Br2, Acetic Acid

Bromination

1-Bromo-2-chloro-4-ethylbenzene

Click to download full resolution via product page
A potential synthetic route for 1-Bromo-2-chloro-4-ethylbenzene.

4.2. Interrelation of Physical Properties

This diagram illustrates the logical relationships between the fundamental structure of a
molecule and its macroscopic physical properties.
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Functional Groups
(-Br, -Cl, -C2H5)

Relationship between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Bromo-2-chloro-4-ethylbenzene physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2527302#1-bromo-2-chloro-4-ethylbenzene-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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